N'-(7-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide

• IUPAC Name: N-[(2-hydroxy-7-methyl-1H-indol-3-yl)imino]pyridine-3-carboxamide
• InChI: InChI=1S/C15H12N4O2/c1-9-4-2-6-11-12(9)17-15(21)13(11)18-19-14(20)10-5-3-7-16-8-10/h2-8,17,21H,1H3
• InChI Key: ZNUYARSSWQWPHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=C(N2)O)N=NC(=O)C3=CN=CC=C3
• Molecular Formula: C15H12N4O2
• Molecular Weight: 280.28 g/mol

Description

Synthesis Analysis

Nicotinohydrazide derivatives are synthesized through various methods, including reflux condensation and reactions under specific conditions to yield the desired compounds with high purity and yield. For instance, the synthesis of similar compounds involves the condensation of nicotinohydrazide with different aldehydes or ketones, often monitored by spectroscopic methods such as FT-IR and UV-visible spectroscopy (Yahya Hussam et al., 2016; R. Naresh Kumar et al., 2016).

Molecular Structure Analysis

The molecular structure of nicotinohydrazide derivatives is often elucidated using single-crystal X-ray diffraction studies, revealing intricate details about their crystalline structure and geometry. These analyses provide insights into the dihedral angles, molecular conformations, and hydrogen bonding patterns within the crystal lattice, contributing to a comprehensive understanding of their molecular architecture (A. Gueye et al., 2021; R. Archana et al., 2009).

Chemical Reactions and Properties

Nicotinohydrazide derivatives participate in a variety of chemical reactions, forming complexes with metals or undergoing further chemical transformations to yield novel compounds with potential biological activities. These reactions are critical for exploring their applications in various fields, including catalysis and antimicrobial studies (Qiwen Yang et al., 2020; P. C. Sharma & Sandeep Jain, 2008).

Physical Properties Analysis

The physical properties of nicotinohydrazide derivatives, such as solubility, melting point, and crystallinity, are essential for their practical applications. These properties are often determined through spectroscopic studies and thermal analysis, providing valuable information for their processing and use in various applications.

Chemical Properties Analysis

The chemical properties of these compounds, including their reactivity, stability, and interaction with other molecules, are pivotal in determining their suitability for specific applications. Studies often focus on their spectroscopic characteristics, hydrogen bonding capabilities, and reactivity towards other chemical species, offering insights into their chemical behavior and potential uses (Junju Shen et al., 2016; Ş. Karadeniz et al., 2018).

Mechanism of Action

The mechanism of action of N’-(7-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide derivatives has been studied in the context of their cytotoxic properties. One of the derivatives was found to induce apoptosis at submicromolar range. The mechanism was further studied by cell cycle analysis, mitochondrial membrane potential analysis, DNA fragmentation, and Annexin V-FITC flow cytometric analysis.

Future Directions

The future directions for research on N’-(7-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)nicotinohydrazide could involve further exploration of its cytotoxic properties and potential as an anticancer agent. Additionally, more detailed studies on its physical and chemical properties, safety and hazards, and molecular structure could be beneficial.